Cas no 1824611-80-4 (Ethyl 3-amino-3-(3-aminophenyl)propanoate)

• Product Name: Ethyl 3-amino-3-(3-aminophenyl)propanoate
• CAS No: 1824611-80-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6492987
• PubChem ID: 69276028
• Update Time: 2025-05-19

Ethyl 3-amino-3-(3-aminophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-(3-aminophenyl)propanoate
• SCHEMBL5006667
• 1824611-80-4
• EN300-6190112
• Ethyl 3-amino-3-(3-aminophenyl)propanoate

• Inchi： 1S/C11H16N2O2/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6,10H,2,7,12-13H2,1H3
• InChI Key： DZWYVCWTTATTHI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC=C(C=1)N)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.3Ų

Additional information on Ethyl 3-amino-3-(3-aminophenyl)propanoate

Comprehensive Guide to Ethyl 3-amino-3-(3-aminophenyl)propanoate (CAS 1824611-80-4): Properties, Applications, and Market Insights

Ethyl 3-amino-3-(3-aminophenyl)propanoate (CAS 1824611-80-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This bifunctional amino ester combines an ethyl propanoate backbone with dual aromatic amine groups, making it valuable for drug discovery and material science applications. The compound's unique structure offers versatile reactivity patterns that researchers are actively exploring.

The growing interest in 3-aminophenyl derivatives stems from their potential in developing novel therapeutic agents. Recent studies highlight the importance of such intermediates in creating kinase inhibitors and other targeted therapies. With the pharmaceutical industry's shift toward precision medicine, compounds like Ethyl 3-amino-3-(3-aminophenyl)propanoate are becoming increasingly relevant for structure-activity relationship studies.

From a synthetic chemistry perspective, this compound serves as a valuable building block for constructing more complex molecular architectures. Its dual amine functionality allows for selective modifications at either nitrogen center, while the ester group provides additional synthetic handles. Researchers frequently search for "multifunctional amino esters for drug synthesis" or "aromatic amine building blocks," making this compound particularly interesting for medicinal chemistry applications.

The physical properties of Ethyl 3-amino-3-(3-aminophenyl)propanoate include moderate solubility in polar organic solvents and characteristic absorption in UV-visible spectroscopy. These properties make it suitable for various analytical techniques commonly used in quality control. The compound typically appears as a white to off-white crystalline powder under standard conditions, with stability data suggesting good shelf life when stored properly.

In material science applications, the compound's aromatic amine groups contribute to its potential in polymer modification and surface functionalization. Scientists investigating "amine-containing monomers" or "functionalized aromatic esters" often encounter this material in specialized literature. The growing field of smart materials and responsive polymers has created new opportunities for such multifunctional intermediates.

Market analysis indicates steady demand for amino-phenyl propanoate derivatives, particularly in regions with strong pharmaceutical R&D sectors. Suppliers report increasing inquiries about custom synthesis and bulk availability of CAS 1824611-80-4, reflecting its emerging importance in chemical development pipelines. The compound's price point and availability vary depending on purity requirements and order quantities.

Quality control protocols for Ethyl 3-amino-3-(3-aminophenyl)propanoate typically involve HPLC analysis, mass spectrometry, and NMR characterization. These methods ensure the material meets the stringent requirements of pharmaceutical applications. Researchers often search for "analytical methods for amino esters" or "characterization of aromatic amines," highlighting the technical aspects of working with such compounds.

The safety profile of this compound follows standard handling procedures for amino-functionalized organic materials. While not classified as hazardous under normal conditions, proper laboratory practices including ventilation and personal protective equipment are recommended. This aligns with current industry trends toward safer chemical processes and green chemistry principles.

Future research directions for Ethyl 3-amino-3-(3-aminophenyl)propanoate may explore its potential in catalyst systems or as a ligand in coordination chemistry. The compound's structural features suggest possible applications in asymmetric synthesis, a hot topic in contemporary organic chemistry. Such developments could further expand its utility beyond current applications.

For researchers considering this material, sourcing from reputable suppliers with proper documentation is essential. Certificates of analysis should include detailed information about purity, impurities, and storage conditions. The compound's technical data sheet typically provides crucial information about solubility, melting point, and other physical characteristics important for experimental planning.

In conclusion, Ethyl 3-amino-3-(3-aminophenyl)propanoate (CAS 1824611-80-4) represents an interesting case study in the growing field of multifunctional synthetic intermediates. Its combination of aromatic amines and ester functionality creates numerous possibilities for chemical innovation, particularly in life sciences applications. As research continues to uncover new applications, this compound will likely maintain its position as a valuable tool for chemical discovery and development.